Cas no 1261897-44-2 (4-(4-Ethylphenyl)-2-nitrophenol)

• Product Name: 4-(4-Ethylphenyl)-2-nitrophenol
• CAS No: 1261897-44-2
• MF: C₁₄H₁₃NO₃
• MW: 243.257923841476
• MDL: MFCD18315882
• CID: 2762008
• PubChem ID: 53221613
• Update Time: 2025-05-20

4-(4-Ethylphenyl)-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 1261897-44-2
• 4'-Ethyl-3-nitro[1,1'-biphenyl]-4-ol
• 4-(4-ETHYLPHENYL)-2-NITROPHENOL
• DTXSID30686230
• 4-(4-Ethylphenyl)-2-nitrophenol, 95%
• MFCD18315882
• 4-(4-Ethylphenyl)-2-nitrophenol

• MDL： MFCD18315882
• Inchi： 1S/C14H13NO3/c1-2-10-3-5-11(6-4-10)12-7-8-14(16)13(9-12)15(17)18/h3-9,16H,2H2,1H3
• InChI Key： PREXTGYXFLHVQF-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1[N+](=O)[O-])C1C=CC(=CC=1)CC

Computed Properties

• Exact Mass: 243.08954328Da
• Monoisotopic Mass: 243.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 66.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(4-Ethylphenyl)-2-nitrophenol

Introduction to 4-(4-Ethylphenyl)-2-nitrophenol (CAS No. 1261897-44-2)

4-(4-Ethylphenyl)-2-nitrophenol, also known by its CAS number 1261897-44-2, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of phenolic compounds, which are widely studied for their diverse applications in drug discovery, material science, and environmental chemistry.

The molecular structure of 4-(4-Ethylphenyl)-2-nitrophenol consists of a phenolic ring substituted with a nitro group at the 2-position and an ethyl-substituted phenyl group at the 4-position. This unique substitution pattern imparts distinct chemical and physical properties to the compound, making it a valuable subject for both fundamental and applied research.

Recent studies have highlighted the potential of 4-(4-Ethylphenyl)-2-nitrophenol as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of anti-inflammatory agents and antioxidants. The nitro group at the 2-position is particularly significant, as it can undergo various redox reactions, which are crucial in many biological processes.

In terms of synthesis, 4-(4-Ethylphenyl)-2-nitrophenol can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized in recent years to improve yield and purity, making the compound more accessible for large-scale applications.

The physical properties of 1261897-44-2, such as its melting point, solubility, and stability, have been extensively characterized. These properties are essential for understanding its behavior in different chemical environments and for designing experiments involving this compound.

In conclusion, 4-(4-Ethylphenyl)-2-nitrophenol (CAS No. 1261897-44-2) is a versatile compound with promising applications in various fields. Its unique structure and reactivity make it a valuable tool for researchers seeking to develop novel chemical entities with specific biological activities.